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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzoyl chloride

CAS No.: 65055-17-6

Cat. No.: B1270819

Get Quote

CAS No: 65055-17-6 | Formula: C₇H₃Cl₂FO | MW: 193.00 g/mol [1]

Chemical Intelligence & Reactivity Profile
To handle 3-Chloro-4-fluorobenzoyl chloride (CFBC) safely, one must first understand the

thermodynamics driving its hazards. It is not merely a "corrosive liquid"; it is a highly

electrophilic acylating agent.

The Mechanistic Basis of Hazard
The carbonyl carbon in CFBC is rendered exceptionally electrophilic due to the combined

inductive effects of three electron-withdrawing groups:

The Acyl Chloride (–COCl): The chlorine atom pulls electron density via induction (

) and resonance, making the carbonyl carbon a prime target for nucleophiles.

The Fluorine (para-position): Highly electronegative, exerting a strong

effect through the benzene ring.
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The Chlorine (meta-position): Adds further electron deficiency to the ring system.

Operational Implication: Upon contact with moisture (mucous membranes, humidity, aqueous

tissue), CFBC undergoes rapid, exothermic hydrolysis. This releases Hydrochloric Acid (HCl)

gas and 3-Chloro-4-fluorobenzoic acid. The damage is dual-action: thermal burn from the

exotherm and chemical burn from the generated acid.

Physical & Chemical Properties Matrix[1][2][3][4][5]
Property Value Operational Relevance

Physical State Colorless to light yellow liquid
Easy to transfer via syringe;

visual purity check possible.

Boiling Point ~222 °C (at 760 mmHg)

High boiling point implies low

volatility of the parent

compound, but hydrolysis

products (HCl) are volatile.

Density 1.46 g/mL

Significantly denser than

water; sinks in aqueous

biphasic washes.

Flash Point >100 °C
Combustible but not highly

flammable.

Water Solubility Reacts violently

NEVER add water directly to

the neat chemical in a closed

system.

Hierarchy of Controls & PPE
Standard laboratory safety protocols are insufficient without specific modification for acid

chlorides.

Engineering Controls (Primary Barrier)
Ventilation: All handling must occur within a certified chemical fume hood operating at face

velocities of 80–100 fpm.
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Moisture Control: Operations should ideally be conducted under an inert atmosphere

(Nitrogen or Argon) using Schlenk lines or a glovebox to prevent degradation and HCl

buildup.

Personal Protective Equipment (Secondary Barrier)
Hand Protection:

Routine Use: Double-gloving with Nitrile (minimum 5 mil outer). Note: If CFBC is dissolved

in Dichloromethane (DCM), nitrile offers <5 minutes of protection.

Bulk/Spill: Silver Shield (Laminate) or Viton gloves are required.

Respiratory: If fume hood containment is breached or for spill cleanup, a full-face respirator

with Acid Gas (AG) cartridges is mandatory.

Operational Protocols: Synthesis & Handling
A. Anhydrous Transfer Technique
Objective: Transfer CFBC without introducing atmospheric moisture.

Preparation: Oven-dry all glassware (syringes, needles, flasks) at 120°C for >2 hours.

Inerting: Purge the receiving flask with dry Argon for 15 minutes.

Draw: Insert a long-needle syringe through the septum of the CFBC stock bottle. Inject a

volume of inert gas equal to the liquid volume to be withdrawn (pressure equalization).

Transfer: Withdraw the liquid and immediately transfer to the reaction vessel.

Seal: Parafilm all septa immediately after puncture.

B. Reaction Workflow: Nucleophilic Acyl Substitution
CFBC is typically used to install the 3-chloro-4-fluorobenzoyl moiety onto amines (to form

amides) or alcohols (to form esters).
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Critical Control Point: The reaction generates HCl.[2][3][4] You must include a base (e.g.,

Triethylamine, Pyridine, or inorganic carbonate) to scavenge the acid, driving the equilibrium

forward and preventing side reactions.
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Figure 1: Mechanism of Action. The base scavenger is critical to neutralize the HCl byproduct,

preventing acid-catalyzed degradation of sensitive substrates.

Emergency Response & Quenching Protocols
Warning: The most common accident involving acid chlorides occurs during the disposal of

"empty" bottles or reaction mixtures.

A. The "Controlled Quench" Protocol
Never discard neat CFBC into aqueous waste streams. It must be chemically deactivated first.

Reagents:

Ice bath (0 °C)

10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO₃). Note:

NaHCO₃ will generate CO₂ foam.

Procedure:

Dilute: Dilute the residual CFBC with a non-reactive solvent (e.g., Toluene or Hexane) to

moderate the reaction rate.

Cool: Place the vessel in an ice bath.
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Add: Add the alkaline solution dropwise via an addition funnel.

Observation: Watch for fuming or rapid bubbling. Pause if temperature spikes >10°C.

Test: Check pH of the aqueous layer. It should remain basic (pH > 8) to ensure complete

neutralization of HCl.

B. Spill Management Decision Tree

Spill Detected

Assess Volume

< 10 mL (Inside Hood) > 10 mL or Outside Hood

1. Cover with Vermiculite/Sand
2. Slowly add NaHCO3 powder

3. Scoop to waste pail

1. EVACUATE LAB
2. Do NOT attempt cleanup

3. Call EHS / Fire Dept

Click to download full resolution via product page

Figure 2: Emergency decision logic. Note that water is NEVER used as the primary spill control

agent due to the risk of dispersing HCl aerosols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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